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Compound of Interest

Compound Name: Acrinathrin

Cat. No.: B052264 Get Quote

The proper disposal of Acrinathrin, a synthetic pyrethroid insecticide and acaricide, is critical

to ensuring laboratory safety and preventing environmental contamination. Due to its

classification as an environmentally hazardous substance, particularly its high toxicity to

aquatic organisms, strict protocols must be followed.[1][2] This guide provides detailed, step-

by-step procedures for the safe handling and disposal of Acrinathrin waste, tailored for

research and development settings.

Core Principle: Hazardous Waste Management
Acrinathrin, its containers, and any contaminated materials must be treated as hazardous

waste.[1][3][4] Under no circumstances should this chemical or its rinse water be allowed to

enter drains, water courses, or the soil.[1] Disposal must always comply with local, state, and

national regulations.[1][3][5]

Acrinathrin Disposal and Safety Data
The following table summarizes key quantitative and classification data essential for the safe

management and transport of Acrinathrin waste.
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Parameter Value / Classification

UN Number 3082[1][3]

Transport Hazard Class
Class 9 (Miscellaneous hazardous materials)[1]

[3]

GHS Hazard Statements
H332: Harmful if inhaled.[4][6] H410: Very toxic

to aquatic life with long lasting effects.[1][4][6]

Primary Environmental Hazard
High toxicity to fish and other aquatic species.[2]

[7]

Disposal Classification Hazardous Waste.[1][3][4]

Disposal Protocols
Adherence to the following procedural steps is mandatory for the safe disposal of Acrinathrin
and its associated waste materials.

Protocol 1: Disposal of Unused or Expired Acrinathrin
This protocol outlines the procedure for disposing of surplus, non-recyclable, or expired

Acrinathrin.

Methodology:

Personal Protective Equipment (PPE): Before handling, equip appropriate PPE, including

chemical-resistant gloves (e.g., impervious rubber), safety goggles, and protective clothing.

[1][8]

Waste Segregation: Keep Acrinathrin waste separate from other chemical waste streams to

avoid unintended reactions.

Containment: Ensure the product is in a sealed, correctly labeled container.[5][9]

Professional Disposal: Arrange for the transfer of the material to a licensed professional

waste disposal company.[4] The approved disposal methods include:
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Treatment at a licensed chemical destruction plant.[3]

Controlled incineration in a chemical incinerator equipped with an afterburner and flue gas

scrubber.[3][4]

Documentation: Maintain a record of the disposal, including the quantity, date, and the

licensed waste management company used.

Protocol 2: Decontamination and Disposal of Empty
Containers
Empty Acrinathrin containers retain residues and must be decontaminated before disposal.

[10] Reusing empty pesticide containers for any other purpose is strictly prohibited.[1][7][11]

Methodology:

Initial Draining: Empty the remaining contents into the application equipment or a designated

waste container. Allow the container to drain for an additional 10 seconds after the flow

begins to drip.[7]

Triple Rinsing (for containers ≤ 5 gallons): a. Fill the container one-quarter full with a suitable

solvent (e.g., water, as specified by the product's formulation).[7] b. Securely recap the

container and shake vigorously for 10 seconds.[7] c. Pour the rinsate into a collection vessel.

Do not pour it down the drain.[5][7] This rinsate is considered hazardous waste. d. Repeat

steps 2a-2c two more times for a total of three rinses.[7]

Rinsate Management: The collected rinsate should be managed in one of two ways:

Used as a diluent for the next application of the same product, if applicable and permitted.

[7][12]

Collected, clearly labeled as "Acrinathrin Hazardous Rinsate," and disposed of via a

licensed waste disposal service.[9]

Final Container Disposal: a. Puncture the container to render it unusable.[3][7] b. Offer the

cleaned, punctured container for recycling or reconditioning if available.[3][7] c. If recycling is
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not an option, dispose of the container in a sanitary landfill or through incineration, as

permitted by state and local authorities.[3][7]

Protocol 3: Spill Management and Cleanup
In the event of a spill, immediate and proper cleanup is required to prevent exposure and

environmental release.

Methodology:

Ensure Safety: Evacuate non-essential personnel. Ensure the area is well-ventilated.[8] Do

not handle the spill without appropriate PPE.[8]

Containment: Stop the source of the leak if it is safe to do so. Prevent the spill from

spreading or entering waterways.[3]

Absorption: Cover the spill with a suitable inert absorbent material, such as vermiculite, cat

litter, or sand.[1][12]

Collection: Carefully collect the absorbed material using non-sparking tools and place it into

a properly labeled, sealable container for hazardous waste.[1]

Decontamination: Clean the spill area with a strong detergent and water, collecting the

cleaning water for disposal as hazardous waste.[12]

Disposal: The container with the collected spill material must be disposed of as hazardous

waste through a licensed facility.[1]

Acrinathrin Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for

managing different types of Acrinathrin waste.
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Caption: Workflow for the proper management and disposal of different Acrinathrin waste

streams.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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